![molecular formula C12H14N2OS B6274497 N-(benzo[d]thiazol-2-ylmethyl)isobutyramide CAS No. 1088176-27-5](/img/no-structure.png)
N-(benzo[d]thiazol-2-ylmethyl)isobutyramide
Overview
Description
“N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” is a compound that contains a thiazole ring . Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . They are known to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects .
Molecular Structure Analysis
The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
The compound “N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” has a molecular weight of 234.32 g/mol . Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, which include “N-(benzo[d]thiazol-2-ylmethyl)isobutyramide”, have been found to exhibit antioxidant properties . Antioxidants are crucial in neutralizing harmful free radicals in the body, which can help prevent various diseases.
Analgesic Activity
Compounds related to the thiazole ring have been found to act as analgesics . This means they could potentially be used in the development of new pain-relieving medications.
Anti-inflammatory Activity
“N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” has shown significant anti-inflammatory activity . Specifically, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition . This suggests potential use in the treatment of conditions involving inflammation.
Antimicrobial Activity
Thiazole derivatives have been found to exhibit antimicrobial properties . This suggests that “N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” could potentially be used in the development of new antimicrobial drugs.
Antifungal Activity
Thiazole derivatives have also been found to exhibit antifungal properties . This suggests potential use in the treatment of fungal infections.
Antiviral Activity
Thiazole derivatives have been found to exhibit antiviral properties . This suggests that “N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” could potentially be used in the development of new antiviral drugs.
Neuroprotective Activity
Thiazole derivatives have been found to exhibit neuroprotective properties . This suggests that “N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” could potentially be used in the treatment of neurodegenerative diseases.
Antitumor or Cytotoxic Activity
Thiazole derivatives have been found to exhibit antitumor or cytotoxic properties . This suggests that “N-(benzo[d]thiazol-2-ylmethyl)isobutyramide” could potentially be used in the treatment of cancer.
Future Directions
Thiazoles have been the subject of much research due to their diverse biological activities . Future research may focus on the design and development of new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects .
Mechanism of Action
Target of Action
The primary target of N-(benzo[d]thiazol-2-ylmethyl)isobutyramide is Cyclooxygenase-1 (COX-1) . COX-1 is an enzyme that plays a key role in the conversion of arachidonic acid to prostaglandins, which are lipid compounds with diverse hormone-like effects such as inflammation and pain.
Mode of Action
N-(benzo[d]thiazol-2-ylmethyl)isobutyramide acts as a weak inhibitor of COX-1 . It binds to the active site of the enzyme, preventing it from catalyzing the conversion of arachidonic acid to prostaglandins .
Biochemical Pathways
By inhibiting COX-1, N-(benzo[d]thiazol-2-ylmethyl)isobutyramide disrupts the prostaglandin synthesis pathway . This leads to a decrease in the production of prostaglandins, thereby reducing their downstream effects such as inflammation and pain.
Result of Action
The inhibition of COX-1 by N-(benzo[d]thiazol-2-ylmethyl)isobutyramide results in a reduction in the production of prostaglandins . This can lead to a decrease in inflammation and pain, which are commonly associated with high levels of prostaglandins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(benzo[d]thiazol-2-ylmethyl)isobutyramide involves the reaction of benzo[d]thiazol-2-ylmethylamine with isobutyryl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "Benzo[d]thiazol-2-ylmethylamine", "Isobutyryl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add benzo[d]thiazol-2-ylmethylamine to a solution of isobutyryl chloride in anhydrous dichloromethane", "Add a base (e.g. triethylamine) to the reaction mixture to catalyze the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with dichloromethane", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1088176-27-5 |
Product Name |
N-(benzo[d]thiazol-2-ylmethyl)isobutyramide |
Molecular Formula |
C12H14N2OS |
Molecular Weight |
234.3 |
Purity |
95 |
Origin of Product |
United States |
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